Cas no 38653-82-6 (Viburnitol)
Viburnitol structure
Product Name:Viburnitol
CAS No:38653-82-6
MF:C6H12O5
MW:164.156482696533
CID:2666800
Update Time:2024-02-29
Viburnitol Chemical and Physical Properties
Names and Identifiers
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- Viburnitol
- Desoxy-inosit
- (+)-Viburnitol
- (+)-allo-Quercitol
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- Inchi: 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4-,5+,6?/m0/s1
- InChI Key: IMPKVMRTXBRHRB-VSOAQEOCSA-N
- SMILES: OC1[C@@H]([C@H](C[C@@H]([C@@H]1O)O)O)O
Computed Properties
- Exact Mass: 164.068
- Monoisotopic Mass: 164.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
Viburnitol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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